1-[4-methyl-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-5-pyrimidinyl]ethanone

• IUPAC Name: 1-[4-methyl-2-(2-methyl-2,3-dihydroindol-1-yl)pyrimidin-5-yl]ethanone
• InChI: InChI=1S/C16H17N3O/c1-10-8-13-6-4-5-7-15(13)19(10)16-17-9-14(12(3)20)11(2)18-16/h4-7,9-10H,8H2,1-3H3
• InChI Key: MQSXWIMYRNVMBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C3=NC=C(C(=N3)C)C(=O)C
• Molecular Formula: C16H17N3O
• Molecular Weight: 267.33 g/mol

Description

1-[4-methyl-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-5-pyrimidinyl]ethanone is a useful research compound. Its molecular formula is C16H17N3O and its molecular weight is 267.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 267.137162174 g/mol and the complexity rating of the compound is 373. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

The compound has been studied for its potential in antimicrobial and antitumor applications. A study by Edrees et al. (2010) synthesized a series of compounds structurally related to pyrimidinones, which exhibited moderate antibacterial and antifungal activities. Additionally, these compounds showed good cytotoxic activities against a panel of human tumor cell lines, indicating potential antitumor applications (Edrees, Farghaly, El‐Hag, & Abdalla, 2010).

Synthesis and Properties of Heterocyclic Chalcone Derivatives

Another study focused on the synthesis and properties of novel heterocyclic chalcone derivatives containing a thieno[2,3-d]pyrimidine-based chromophore. These derivatives were characterized and applied to polyester fibers, creating a range of hues from greenish-yellow to orange. This study highlights the potential of pyrimidinone derivatives in material science and dye chemistry (Ho & Yao, 2013).

Corrosion Inhibition

Pyrimidinone derivatives have also been evaluated for their corrosion inhibition efficiency on carbon steel in hydrochloric acid. The study by Hegazy et al. (2012) found that certain Schiff bases derived from pyrimidinones acted as effective mixed (cathodic/anodic) inhibitors, demonstrating the chemical versatility and potential industrial applications of these compounds (Hegazy, Hasan, Emara, Bakr, & Youssef, 2012).

Metal Complex Formation and Protein Binding

Research by Gonçalves et al. (2013) synthesized pyrimidinone derivatives and investigated their complex formation with vanadium(IV) oxide. This study provided insights into the ligand's acid-base properties, its interaction with metal ions, and its binding behavior towards human serum proteins, suggesting implications for medicinal chemistry and drug development (Gonçalves et al., 2013).

Catalytic Behavior in Ethylene Reactivity

Sun et al. (2007) explored the synthesis and characterization of iron and cobalt dichloride complexes bearing 2-quinoxalinyl-6-iminopyridines, including pyrimidinone derivatives. These complexes exhibited catalytic activities towards ethylene reactivity, highlighting the potential of pyrimidinone derivatives in catalysis and polymer science (Sun, Hao, Li, Zhang, Wang, Yi, Asma, & Tang, 2007).